Cas no 2138415-84-4 (N6,N6-dimethylspiro2.5octane-1,6-diamine)

• Product Name: N6,N6-dimethylspiro2.5octane-1,6-diamine
• CAS No: 2138415-84-4
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5611163
• PubChem ID: 165487194
• Update Time: 2025-05-16

N6,N6-dimethylspiro2.5octane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2138415-84-4
• N6,N6-dimethylspiro[2.5]octane-1,6-diamine
• EN300-841348
• N6,N6-dimethylspiro2.5octane-1,6-diamine

• Inchi： 1S/C10H20N2/c1-12(2)8-3-5-10(6-4-8)7-9(10)11/h8-9H,3-7,11H2,1-2H3
• InChI Key： HONQENJRSFORMU-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(CC2)N(C)C

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Additional information on N6,N6-dimethylspiro2.5octane-1,6-diamine

Exploring the Unique Properties and Applications of N6,N6-dimethylspiro[2.5]octane-1,6-diamine (CAS No. 2138415-84-4)

In the ever-evolving landscape of chemical research, N6,N6-dimethylspiro[2.5]octane-1,6-diamine (CAS No. 2138415-84-4) has emerged as a compound of significant interest. This spirocyclic diamine, characterized by its unique structural features, offers a wide range of potential applications in pharmaceuticals, materials science, and specialty chemistry. The compound's spiro[2.5]octane core, combined with its dimethylamine substituents, creates a molecular architecture that is both rigid and functional, making it a valuable building block for advanced research.

One of the most intriguing aspects of N6,N6-dimethylspiro[2.5]octane-1,6-diamine is its potential role in drug discovery. Researchers are particularly interested in how its spirocyclic structure might influence biological activity. The compound's ability to adopt specific conformations could make it useful in designing novel enzyme inhibitors or receptor modulators. Recent studies have explored similar spirocyclic diamines as potential candidates for neurological and metabolic disorders, aligning with current trends in personalized medicine and targeted therapies.

From a materials science perspective, the N6,N6-dimethyl derivative of this spirocyclic diamine shows promise in polymer chemistry. Its rigid backbone could contribute to the development of high-performance polymers with enhanced thermal stability and mechanical properties. This aligns with growing industry demands for lightweight, durable materials in aerospace and automotive applications. The compound's potential as a cross-linking agent or monomer precursor is particularly noteworthy in the context of sustainable material development.

The synthesis and characterization of CAS No. 2138415-84-4 present interesting challenges for organic chemists. The construction of its spiro[2.5]octane framework requires sophisticated synthetic strategies, often involving ring-closing metathesis or cyclopropanation reactions. These methodologies are currently hot topics in synthetic organic chemistry, as evidenced by numerous recent publications and conference presentations. The compound's stereochemistry and conformational dynamics also make it an interesting subject for computational chemistry studies.

In the context of green chemistry, researchers are investigating more sustainable routes to produce N6,N6-dimethylspiro[2.5]octane-1,6-diamine. This includes exploring catalytic methods that reduce waste and energy consumption, responding to the chemical industry's increasing focus on environmental responsibility. The compound's potential as a bio-based intermediate is particularly relevant given current market trends toward renewable chemical feedstocks.

Analytical characterization of CAS No. 2138415-84-4 presents unique opportunities for advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) studies of this spirocyclic diamine can provide insights into its dynamic behavior in solution, while mass spectrometry helps confirm its molecular identity. These analytical challenges resonate with current interests in structural elucidation and compound identification across chemical disciplines.

The commercial availability of N6,N6-dimethylspiro[2.5]octane-1,6-diamine remains limited, which presents both challenges and opportunities for researchers. This scarcity has led to increased interest in developing efficient synthetic protocols, as evidenced by growing literature on similar spirocyclic building blocks. The compound's potential as a pharmaceutical intermediate or specialty chemical makes it an attractive target for custom synthesis services.

Looking to the future, CAS No. 2138415-84-4 may find applications in emerging fields such as supramolecular chemistry and molecular machines. Its rigid yet functionalized structure could make it useful in designing molecular switches or components for artificial molecular systems. This aligns with current scientific fascination with nanotechnology and molecular engineering.

Safety considerations for handling N6,N6-dimethylspiro[2.5]octane-1,6-diamine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended when working with this chemical. These precautions reflect the broader chemical industry's commitment to responsible research practices.

In conclusion, N6,N6-dimethylspiro[2.5]octane-1,6-diamine (CAS No. 2138415-84-4) represents an intriguing intersection of structural novelty and potential utility. Its spirocyclic architecture and diamine functionality make it a compelling subject for continued investigation across multiple chemical disciplines. As research progresses, this compound may well find its place in the next generation of advanced materials and pharmaceutical agents.